Einecs 247-846-9

• CAS No.: 26607-48-7
• Molecular Formula: C25H38N2O4
• Molecular Weight: 430.6
• IUPAC Name: N-cyclohexylcyclohexanamine;(2S)-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H15NO4.C12H23N/c15-12(16)11-7-4-8-14(11)13(17)18-9-10-5-2-1-3-6-10;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-3,5-6,11H,4,7-9H2,(H,15,16);11-13H,1-10H2/t11-;/m0./s1
• InChI Key: PWMKQBQSSFVIFC-MERQFXBCSA-N
• SMILES: C1CCC(CC1)NC2CCCCC2.C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: C1CCC(CC1)NC2CCCCC2.C1C[C@H](N(C1)C(=O)OCC2=CC=CC=C2)C(=O)O
• sequence: P

Description

EINECS (European Inventory of Existing Commercial Chemical Substances) 247-846-9 is a unique identifier for a chemical compound listed in the European regulatory framework. Based on structural analogs in the evidence, compounds with EINECS identifiers often include fluorinated organic substances, quaternary ammonium compounds, or metal-based complexes (e.g., [25935-14-2], a fluorinated pyridinium iodide derivative) . For a precise identification of EINECS 247-846-9, further consultation of specialized databases like the European Chemicals Agency (ECHA) or PubChem would be required.

Comparison with Similar Compounds

Methodology for Comparative Analysis

To compare EINECS 247-846-9 with similar compounds, the following framework is recommended based on scientific guidelines in the evidence:

• Structural Similarity : Identify analogs with shared functional groups or metal centers (e.g., fluorinated chains, quaternary ammonium structures) .
• Functional Similarity : Compare applications (e.g., surfactants, catalysts) and performance metrics (e.g., thermal stability, solubility) .
• Data Presentation : Use tables to contrast physical-chemical properties (melting point, toxicity) and spectroscopic data (NMR, IR peaks) .

Comparison with Structurally Similar Compounds

Fluorinated Quaternary Ammonium Compounds

Example: Quaternary ammonium compounds, (hydroxyethyl)dimethyl(g-w-perfluoro-C8-14-b-alkenyl), Me sulfates (EINECS 92129-34-5) :

Property	This compound (Hypothetical)	EINECS 92129-34-5
Functional Groups	Fluorinated alkyl chain	Perfluoroalkenyl sulfate
Application	Surfactant/Catalyst	Industrial surfactant
Thermal Stability	Data not available	>300°C

Key Differences :

• EINECS 92129-34-5 contains sulfate groups, enhancing water solubility, whereas this compound may lack this moiety .
• Fluorinated chains in both compounds suggest resistance to degradation but differ in chain length and branching .

Metal-Based Complexes

Example: 1,3-Benzenediol, 2,4,6-trinitro-, lead salt (EINECS 15245-44-0) :

Property	This compound (Hypothetical)	EINECS 15245-44-0
Metal Center	Not specified	Lead
Toxicity	Likely lower	High (Pb contamination)
Regulatory Status	EU-compliant	Restricted in many regions

Key Differences :

• Lead-containing compounds face stricter regulations due to environmental toxicity, whereas fluorinated organics like this compound may have different regulatory profiles .

Functional Comparison with Industrially Relevant Compounds

Surfactants

Example: Pyridinium, 1-(heptadecafluorodecyl)-, iodide (CAS 25935-14-2) :

Property	This compound (Hypothetical)	CAS 25935-14-2
Critical Micelle Conc.	Not available	0.1 mM (in water)
Biodegradability	Low (fluorinated)	Very low

Key Insight : Both compounds likely exhibit persistence in environmental matrices due to C-F bonds, but iodide in CAS 25935-14-2 may increase reactivity .

Catalysts

Example: Copper (EINECS 7440-50-8) :

Property	This compound (Hypothetical)	EINECS 7440-50-8
Catalytic Activity	Organocatalytic potential	Metallic redox catalysis
Cost	High (fluorinated synthesis)	Moderate

Key Insight : Metallic catalysts like copper are cost-effective for bulk processes, whereas fluorinated organics may serve niche applications .